Cas no 850876-28-7 (N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 850876-28-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD23115176
• CID: 2119166
• PubChem ID: 66657110
• Update Time: 2025-10-30

N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-isopropylisoindolin-5-amine
• N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine
• SCHEMBL330033
• 850876-28-7
• 2,3-Dihydro-N-(1-methylethyl)-1H-isoindol-5-amine
• EN300-3077356
• N-propan-2-yl-2,3-dihydro-1H-isoindol-5-amine
• DTXSID201232298
• DA-41203
• 839-360-6
• DTXCID601663504
• 1H-Isoindol-5-amine, 2,3-dihydro-N-(1-methylethyl)-

• MDL： MFCD23115176
• Inchi： 1S/C11H16N2/c1-8(2)13-11-4-3-9-6-12-7-10(9)5-11/h3-5,8,12-13H,6-7H2,1-2H3
• InChI Key： UIEHHQOIYDRUJF-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(=CC=2C1)NC(C)C

Computed Properties

• Exact Mass: 176.131348519Da
• Monoisotopic Mass: 176.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.1Ų

Additional information on N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine

Comprehensive Overview of N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine (CAS No. 850876-28-7): Properties, Applications, and Research Insights

N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine, identified by its CAS number 850876-28-7, is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic amine derivative features a unique isoindoline core structure, which is increasingly studied for its potential in drug discovery and functional material design. The compound's molecular formula, C₁₁H₁₆N₂, and its secondary amine functionality make it a versatile building block for synthetic chemistry applications.

Recent trends in AI-assisted drug discovery have highlighted the importance of small molecule scaffolds like isoindoline derivatives. Researchers are particularly interested in how modifications to the propan-2-yl substituent can influence biological activity. Computational chemistry studies using machine learning algorithms suggest this compound may interact with certain enzyme targets, though clinical validation remains ongoing. The scientific community is actively investigating its potential as a pharmacophore in neurological and metabolic disorder research.

The compound's physicochemical properties demonstrate favorable characteristics for biomedical applications. With a calculated logP value indicating moderate lipophilicity, N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine shows promising blood-brain barrier permeability in predictive models. These characteristics align with current research priorities in central nervous system drug development, where scientists seek compounds with optimized ADME profiles. The hydrogen bonding capacity of its amine group also makes it interesting for crystal engineering applications in materials science.

Synthetic methodologies for 850876-28-7 typically involve reductive amination strategies or nucleophilic substitution reactions. Recent advances in green chemistry have led to improved synthetic routes with reduced environmental impact. The compound's stability under various pH conditions has been characterized, showing particular resilience in neutral to slightly basic environments. These properties contribute to its growing popularity as a chemical intermediate in academic and industrial laboratories.

From a structural biology perspective, the isoindoline scaffold presents interesting conformational dynamics. X-ray crystallography studies of related compounds reveal how the dihydro-1H-isoindol system can participate in diverse molecular interactions. This structural versatility explains why researchers are exploring 850876-28-7 as a potential ligand for various biological targets. The compound's chirality at the propan-2-yl position adds another dimension to its potential applications in asymmetric synthesis.

In the context of precision medicine, there's growing interest in how N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine derivatives might interact with specific protein targets. Preliminary in silico docking studies suggest possible activity against certain kinase enzymes, though extensive biological testing is required. The compound's structure-activity relationships are being systematically explored through combinatorial chemistry approaches, with particular focus on optimizing its pharmacokinetic properties.

Analytical characterization of CAS 850876-28-7 typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. Recent publications have detailed improved HPLC methods for purity assessment, addressing the compound's chromatographic behavior under different mobile phase conditions. These analytical developments support quality control in research applications and facilitate the compound's use in high-throughput screening platforms.

The intellectual property landscape surrounding isoindoline derivatives has become increasingly active, with several patents filed for related structures in recent years. While 850876-28-7 itself may not be patented, its structural features appear in various drug candidate claims. This patent activity reflects the pharmaceutical industry's recognition of the isoindoline scaffold's potential in addressing unmet medical needs, particularly in neurodegenerative disease research.

From a supply chain perspective, the availability of N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine has improved significantly as synthetic methods have been optimized. Current market research indicates growing demand from both academic institutions and biotech companies, particularly those focused on fragment-based drug discovery. The compound's relatively stable shelf life under proper storage conditions contributes to its practicality as a research chemical.

Future research directions for CAS 850876-28-7 are likely to explore its incorporation into more complex molecular architectures. Scientists are particularly interested in its potential as a linker moiety in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's balanced polar surface area and molecular weight make it attractive for these emerging therapeutic modalities that represent a paradigm shift in drug discovery approaches.